N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide

• Molecular Formula: C22H21ClN2O3
• Molecular Weight: 396.9 g/mol
• IUPAC Name: N-(3-chloro-2-morpholin-4-ylphenyl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C22H21ClN2O3/c1-27-20-14-16-6-3-2-5-15(16)13-17(20)22(26)24-19-8-4-7-18(23)21(19)25-9-11-28-12-10-25/h2-8,13-14H,9-12H2,1H3,(H,24,26)
• InChI Key: LYOIKYQAINLOHP-UHFFFAOYSA-N
• SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=C(C(=CC=C3)Cl)N4CCOCC4

Description

N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide, also known as MLN8054, is a small molecule inhibitor of the Aurora A kinase. Aurora A kinase is a protein kinase that is involved in the regulation of cell division and is overexpressed in many types of cancer. MLN8054 has been shown to inhibit the growth of cancer cells in vitro and in vivo, and is currently being investigated as a potential cancer therapy.

Mechanism of Action

N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide inhibits the activity of Aurora A kinase by binding to the ATP-binding site of the enzyme. This leads to the disruption of the normal function of Aurora A kinase, which is involved in the regulation of cell division. Inhibition of Aurora A kinase results in the induction of cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide has been shown to have potent antitumor activity in preclinical models of cancer. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, and to inhibit tumor growth in animal models. N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide is its potency and specificity for Aurora A kinase inhibition. This makes it a useful tool for studying the role of Aurora A kinase in cancer biology. However, one limitation of N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide is its relatively short half-life, which may require frequent dosing in animal models.

Future Directions

There are several potential future directions for the development of N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide as a cancer therapy. One area of interest is the combination of N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide with other chemotherapeutic agents, which may enhance its antitumor activity. Another area of interest is the development of more potent and selective inhibitors of Aurora A kinase, which may have improved efficacy and safety profiles. Additionally, the use of N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide as a tool for studying the role of Aurora A kinase in cancer biology may lead to the identification of new therapeutic targets.

Synthesis Methods

The synthesis of N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide involves several steps, including the preparation of intermediates and the final coupling reaction. The first step involves the preparation of 3-chloro-2-nitroaniline, which is then reduced to 3-chloro-2-aminophenyl. The second intermediate, 3-methoxy-2-naphthaldehyde, is prepared separately. The final coupling reaction between the two intermediates is carried out in the presence of a base and a palladium catalyst.

Scientific Research Applications

N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide has been extensively studied in preclinical models of cancer, including cell lines and animal models. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-[3-chloro-2-(4-morpholinyl)phenyl]-3-methoxy-2-naphthamide has also been shown to have synergistic effects when combined with other chemotherapeutic agents.